![molecular formula C14H19NO B5138294 1-acetyl-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline CAS No. 4497-59-0](/img/structure/B5138294.png)
1-acetyl-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
Overview
Description
1-acetyl-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (ATMTQ) is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. It is a member of the tetrahydroquinoline family, which is known for its diverse biological activities. ATMTQ has been found to possess a range of pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. In
Scientific Research Applications
Antibiotic Properties
- Helquinoline as an Antibiotic : A study identified a tetrahydroquinoline derivative, helquinoline, showing high biological activity against bacteria and fungi. This compound, derived from Janibacter limosus, is related to 1-acetyl-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, demonstrating the potential antibiotic properties of such compounds (Asolkar et al., 2004).
Synthesis and Structural Analysis
- Synthesis of Derivatives : Research has been conducted on synthesizing various derivatives of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinolines. These efforts have led to the creation of hydroxy, acyloxy, oxo, N-oxide oxo, and morpholino derivatives, which were studied for their structures and properties (Ivanov et al., 1979).
- Conformational Analysis : Studies have shown that 1-acetyl-1,2,3,4-tetrahydroquinoline can exist in different conformations. This understanding is crucial for synthesizing and manipulating these compounds for various applications (Jones et al., 1970).
Organic Chemistry and Radical Study
- Role in Organic Reactions : The compound has been studied for its role in organic reactions, such as the inhibition of hydrocarbon oxidation and the formation of nitroxyl radicals, indicating its significance in organic synthesis and chemical reactions (Kasaikina et al., 1983).
Agricultural Applications
- Growth and Yield Stimulants : Tetrahydroquinoline derivatives have been found to be effective growth stimulants in agriculture. They can enhance seed germination, growth, and yield of crops like Solanum melongena (eggplant), suggesting their potential as agricultural enhancers (Vostrikova et al., 2021).
Photophysical Properties
- Charge-Transfer Complexes : The study of charge-transfer complexes in hydrogenated quinolines, including those related to 1-acetyl-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, has been significant in understanding their photophysical properties, which could have implications in materials science and photovoltaics (Zalukaev et al., 1970).
properties
IUPAC Name |
1-(2,2,4-trimethyl-3,4-dihydroquinolin-1-yl)ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c1-10-9-14(3,4)15(11(2)16)13-8-6-5-7-12(10)13/h5-8,10H,9H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DICCKTLYSLKYNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N(C2=CC=CC=C12)C(=O)C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4497-59-0 | |
Record name | 1-(2,2,4-trimethyl-3-4-dihydroquinolin-1-yl)ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.